Cas no 670252-70-7 (2-(dimethylamino)-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2-(dimethylamino)-1-(piperazin-1-yl)ethan-1-one
• CAS No: 670252-70-7
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• MDL: MFCD07781035
• CID: 965200
• PubChem ID: 16770302
• Update Time: 2025-07-15

2-(dimethylamino)-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(dimethylamino)acetyl]- (9CI)
• 1-(2-dimethylaminoacetyl)piperazine
• 2-(dimethylamino)-1-piperazin-1-ylethanone
• 3-(4-METHYLPIPERAZIN-1-YL)PROPANAMIDE
• 2-(dimethylamino)-1-(piperazin-1-yl)ethan-1-one
• AT23107
• SCHEMBL188200
• DTXSID00588151
• 670252-70-7
• 2-(Dimethylamino)-1-(piperazin-1-yl)ethanone
• AKOS000126923
• JJQYLNCTJNLITN-UHFFFAOYSA-N
• 2-Dimethylamino-1-piperazin-1-yl-ethanone
• DB-328414

• MDL： MFCD07781035
• Inchi： 1S/C8H17N3O/c1-10(2)7-8(12)11-5-3-9-4-6-11/h9H,3-7H2,1-2H3
• InChI Key： JJQYLNCTJNLITN-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)N1CCNCC1

Computed Properties

• Exact Mass: 171.137162174g/mol
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 35.6Ų